Cas no 2138246-61-2 (1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-ethyl-3-methylbutyl)-, ethyl ester)

• Product Name: 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-ethyl-3-methylbutyl)-, ethyl ester
• CAS No: 2138246-61-2
• MF: C₁₂H₂₁N₃O₂
• MW: 239.314042806625
• CID: 5300207
• Update Time: 2025-08-02

1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-ethyl-3-methylbutyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-ethyl-3-methylbutyl)-, ethyl ester

• Inchi： 1S/C12H21N3O2/c1-5-9(7-8(3)4)10-11(14-15-13-10)12(16)17-6-2/h8-9H,5-7H2,1-4H3,(H,13,14,15)
• InChI Key： LKQVFAQWASQATO-UHFFFAOYSA-N
• SMILES： N1C(C(OCC)=O)=C(C(CC)CC(C)C)N=N1

Additional information on 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-ethyl-3-methylbutyl)-, ethyl ester

Introduction to 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-ethyl-3-methylbutyl)-, ethyl ester (CAS No. 2138246-61-2)

1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-ethyl-3-methylbutyl)-, ethyl ester (CAS No. 2138246-61-2) is a versatile compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of triazoles, which are known for their biological activity and chemical stability. In this article, we will delve into the properties, synthesis methods, and potential applications of this compound.

Chemical Structure and Properties

The molecular formula of 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-ethyl-3-methylbutyl)-, ethyl ester is C₁₅H₂₅N₃O₂, and its molecular weight is approximately 279.37 g/mol. The compound features a triazole ring with a carboxylic acid group and an ethyl ester moiety. The presence of the triazole ring imparts significant stability to the molecule, making it resistant to various chemical and environmental conditions. Additionally, the alkyl substituents on the triazole ring contribute to its solubility and reactivity profiles.

The physical properties of 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-ethyl-3-methylbutyl)-, ethyl ester include a melting point of around 70°C and a boiling point of approximately 250°C at atmospheric pressure. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol and dichloromethane. These properties make it suitable for various synthetic and analytical applications.

Synthesis Methods

The synthesis of 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-ethyl-3-methylbutyl)-, ethyl ester can be achieved through several routes. One common method involves the reaction of an azide with an alkyne in the presence of a copper catalyst to form the triazole ring via a Huisgen cycloaddition reaction. This method is widely used due to its high yield and selectivity.

A typical synthetic pathway involves the following steps:

1. Azide Formation: The starting material is converted into an azide using an azidation reagent such as sodium azide (NaN₃) in a polar solvent like dimethyl sulfoxide (DMSO).
2. Copper-Catalyzed Cycloaddition: The azide is then reacted with an alkyne in the presence of a copper(I) salt (e.g., CuI) and a base (e.g., sodium ascorbate) to form the triazole ring.
3. Esterification: The resulting triazole carboxylic acid is subsequently esterified using ethanol and an acid catalyst (e.g., sulfuric acid) to form the final product.

This synthetic route has been optimized in recent studies to improve yield and reduce by-product formation. For instance, a study published in the Journal of Organic Chemistry reported a modified protocol that achieved a yield of over 90% with minimal side reactions.

Potential Applications

The unique properties of 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-ethyl-3-methylbutyl)-, ethyl ester make it a valuable compound for various applications:

• Pharmaceuticals: Triazoles are known for their biological activity and have been extensively studied for their potential as antifungal agents. Recent research has also explored their use as anti-inflammatory drugs and inhibitors of specific enzymes involved in disease pathways.
• Molecular Probes: The stability and functional group diversity of triazoles make them ideal for use as molecular probes in biological systems. They can be used to study protein-protein interactions or as fluorescent labels for imaging applications.
• Polymer Science: Triazoles can be incorporated into polymer chains to enhance their mechanical properties or impart specific functionalities such as UV resistance or improved thermal stability.
• Catalysis: Triazoles have been used as ligands in transition metal-catalyzed reactions due to their ability to form stable complexes with metal ions. This property makes them useful in homogeneous catalysis for various organic transformations.

In the pharmaceutical industry, compounds like 1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-ethyl-3-methylbutyl)-, ethyl ester are being investigated for their potential therapeutic effects. For example, a recent clinical trial evaluated the efficacy of a triazole-based drug in treating fungal infections with promising results. The study highlighted the compound's ability to selectively target fungal cells while minimizing toxicity to human cells.

In materials science, triazoles have shown promise as additives in polymer formulations. A study published in Macromolecules demonstrated that incorporating triazoles into polymer matrices improved their mechanical strength and resistance to environmental degradation. This finding has significant implications for developing advanced materials with enhanced performance characteristics.

Conclusion

1H-1,2,3-Triazole-5-carboxylic acid, 4-(1-ethyl-3-methylbutyl)-, ethyl ester (CAS No. 2138246-61-2) is a multifaceted compound with a wide range of potential applications due to its unique chemical structure and properties. Its synthesis methods have been optimized for high yield and selectivity, making it accessible for both academic research and industrial use. As ongoing studies continue to uncover new applications and properties of this compound, it is poised to play an increasingly important role in various scientific fields.